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Compound of Interest

Compound Name: 4-Nitrodiphenylmethane

Cat. No.: B156897

This guide provides an in-depth overview of 4-Nitrodiphenylmethane, a nitrated aromatic
compound. It is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry. This document details its chemical properties,
spectroscopic data, and a standard experimental protocol for its synthesis.

Chemical Identity and Molecular Structure

4-Nitrodiphenylmethane, also known by its IUPAC name 1-benzyl-4-nitrobenzene, is a
derivative of diphenylmethane.[1] Its chemical structure consists of a diphenylmethane
framework with a nitro group (NO2z) substituted at the para position (position 4) of one of the
benzene rings.

e CAS Number: 1817-77-2[1][2]
e Molecular Formula: C13H11NO2[1][2]

» Synonyms: p-Nitrodiphenylmethane, (4-Nitrophenyl)phenylmethane, 1-Benzyl-4-
nitrobenzene[1]

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 4-Nitrodiphenylmethane. This
information is crucial for its identification, handling, and application in experimental settings.
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Property Value Source
Molecular Weight 213.23 g/mol [1112]
IUPAC Name 1-benzyl-4-nitrobenzene [1]

CAS Number 1817-77-2 [1][2]

1H NMR Spectroscopy

Spectra available in public

databases.

[1]

13C NMR Spectroscopy

Spectra available in public

databases.

[1]

Infrared (IR) Spectroscopy

Spectra available in public

databases.

[1]

Mass Spectrometry (GC-MS)

Data available in public

databases.

[1]

Experimental Protocol: Synthesis of 4-
Nitrodiphenylmethane

The synthesis of 4-Nitrodiphenylmethane is typically achieved through the electrophilic

nitration of diphenylmethane. The following protocol is based on established methods for the

mononitration of diphenylmethane.[3][4]

Objective: To synthesize 4-Nitrodiphenylmethane via the nitration of diphenylmethane.

Materials:

Diphenylmethane

Nitric acid (concentrated)

Dichloromethane (CH2Cl2)

Sodium bicarbonate (NaHCOs3) solution (saturated)

Anhydrous magnesium sulfate (MgSQOa)
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e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e Separatory funnel

e Rotary evaporator

o Standard glassware for extraction and filtration
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve
diphenylmethane in dichloromethane. Cool the solution in an ice bath to maintain a low
temperature during the reaction.

» Addition of Nitrating Agent: Slowly add concentrated nitric acid to the stirred solution of
diphenylmethane in dichloromethane using a dropping funnel. The slow addition is crucial to
control the exothermic reaction and prevent over-nitration.

e Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) to observe the consumption of the starting material and the formation
of the product. The reaction typically yields a mixture of 2-nitrodiphenylmethane and 4-
nitrodiphenylmethane isomers.[3][4]

o Work-up: Once the reaction is complete, carefully quench the reaction mixture by pouring it
over crushed ice. Transfer the mixture to a separatory funnel.

o Extraction and Neutralization: Wash the organic layer sequentially with water and a saturated
solution of sodium bicarbonate to neutralize any remaining acid.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the dichloromethane solvent using a rotary evaporator.

 Purification: The resulting crude product, a mixture of isomers, can be purified by column
chromatography to isolate the 4-nitrodiphenylmethane isomer.
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Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and characterization of 4-
Nitrodiphenylmethane.
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Caption: Workflow for the synthesis and analysis of 4-Nitrodiphenylmethane.

Applications in Research and Drug Development

Nitrated aromatic compounds are valuable intermediates in organic synthesis. 4-
Nitrodiphenylmethane can serve as a precursor for the synthesis of other functionalized
diphenylmethane derivatives. For instance, the nitro group can be reduced to an amine group
(4-aminodiphenylmethane), which is a common building block in the development of
pharmaceuticals and other biologically active molecules. The diphenylmethane scaffold itself is
present in various drug molecules, and the introduction of a nitro group allows for further
chemical modifications to explore structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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